4-[2-(3-Chlorophenyl)-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-yl]morpholine

• CAS No.: 608099-17-8
• Molecular Formula: C20H19ClN2O4S
• Molecular Weight: 418.9g/mol
• IUPAC Name: 4-[2-(3-chlorophenyl)-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-yl]morpholine
• InChI: InChI=1S/C20H19ClN2O4S/c1-14-5-7-17(8-6-14)28(24,25)19-20(23-9-11-26-12-10-23)27-18(22-19)15-3-2-4-16(21)13-15/h2-8,13H,9-12H2,1H3
• InChI Key: VDOZJAZGMXMVPH-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(OC(=N2)C3=CC(=CC=C3)Cl)N4CCOCC4

Description

4-[2-(3-Chlorophenyl)-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-yl]morpholine is a complex organic compound with the molecular formula C20H19ClN2O4S and a molecular weight of 418.9 g/mol This compound features a morpholine ring attached to an oxazole ring, which is further substituted with a 3-chlorophenyl group and a 4-methylbenzenesulfonyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[2-(3-Chlorophenyl)-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-yl]morpholine typically involves multiple steps. One common method includes the following steps:

Formation of the Oxazole Ring: The oxazole ring can be synthesized through a cyclization reaction involving a suitable precursor, such as an α-haloketone and an amide.

Substitution Reactions: The 3-chlorophenyl group and the 4-methylbenzenesulfonyl group are introduced through nucleophilic substitution reactions.

Morpholine Ring Formation: The morpholine ring is formed by reacting the oxazole intermediate with morpholine under appropriate conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of catalysts, controlled reaction temperatures, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

4-[2-(3-Chlorophenyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-